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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of the environmental impact of two widely
used multi-site fungicides, Folpet and Mancozeb. The information presented is collated from
various scientific studies and regulatory documents to assist in understanding their
environmental fate and ecotoxicological profiles. All quantitative data are summarized in
comparative tables, and key experimental methodologies are described.

Environmental Fate and Persistence

The persistence of a pesticide in the environment is a critical factor in determining its potential
for long-term impact. Both Folpet and Mancozeb are generally considered to be non-persistent
in soil and water, undergoing relatively rapid degradation. However, the rates of degradation
and the resulting metabolites differ significantly.

Persistence in Soil

Folpet exhibits low to moderate persistence in soil under aerobic conditions.[1] Its degradation
can be biphasic, with a more rapid initial decline followed by a slower degradation of the
remaining residues.[2] Mancozeb is also characterized by low soil persistence, with reported
field half-lives ranging from 1 to 7 days.[3] The degradation of Mancozeb in soil is influenced by
factors such as soil type, moisture, and pH.[4][5]
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Parameter Folpet Mancozeb

) ) ) 2.4 - 4.3 days (initial) up to 167
Soil Half-Life (Aerobic) ] < 2 days to 7 days[3][6]
days (residual)[2][4]

Soil Half-Life (Anaerobic) <7 - 15 days[2][4] ~8 days[3]

Persistence in Water

Both fungicides are susceptible to rapid hydrolysis in agueous environments, with the rate
being highly dependent on pH. Folpet hydrolyzes very quickly, especially under neutral to
alkaline conditions.[4][7] Similarly, Mancozeb degrades rapidly in water, with a half-life of less

than two days across a range of pH values.[3][8]

Parameter Folpet Mancozeb
Hydrolysis Half-Life (pH 5) 2.6 hours[4][7] ~1-2 days[8]
Hydrolysis Half-Life (pH 7) 1.1 hours[4][7] < 1 day[3]
Hydrolysis Half-Life (pH 9) 67 seconds[4] <1 day[3]

Ecotoxicity to Non-Target Organisms

The impact of fungicides on organisms other than the target fungi is a key aspect of their
environmental risk assessment. Both Folpet and Mancozeb have been shown to be toxic to a

range of non-target aquatic and terrestrial organisms.

Aquatic Toxicity
Folpet is classified as highly toxic to fish and aquatic invertebrates.[9][10] Mancozeb also

demonstrates high toxicity to aquatic organisms.[11] The lethal concentrations (LC50) for

various species are presented below.
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Mancozeb LC50

Organism Test Duration Folpet LC50 (pg/L)
(mglL)
Rainbow Trout
(Oncorhynchus 96 hours 15 -185[9][12] -
mykiss)
Bluegill Sunfish
(Lepomis 96 hours 675[9] -
macrochirus)
Sheepshead Minnow
(Cyprinodon 96 hours 65.5[12] -
variegatus)
Common Carp
) ) 96 hours - 8.03[13]
(Cyprinus carpio)
Tilapia (Oreochromis
) 96 hours - 11.68[14]
mossambicus)
Daphnia magna
48 hours 20 - 600[9][12] -

(Water Flea)

Terrestrial Toxicity

Information on the toxicity of these fungicides to terrestrial organisms is also crucial.

Organism/Endpoint Folpet Mancozeb
Bobwhite Quail (LC50) >2,510 mg/kg[9] Moderately toxic[11]
Mallard Duck (LC50) >5,000 ppm|[9] Moderately toxic[11]
Honeybee Toxicity Relatively non-toxic[9] Low toxicity[11]
Earthworm Toxicity Moderately toxic[10] Moderately toxic[11]

Degradation Pathways
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The breakdown of Folpet and Mancozeb in the environment leads to the formation of several
metabolites, which may have their own toxicological and mobility characteristics.

Folpet Degradation

Folpet degrades in the environment primarily through the hydrolysis of the nitrogen-sulfur
bond. This cleavage results in the formation of phthalimide and thiophosgene. Phthalimide can
be further hydrolyzed to phthalamic acid, which in turn breaks down into phthalic acid.[1]

Phthalimide |—YIOYSIS gl ppnalamic acid |—YArOsis g ppthalic acid

Hydrolysis

m Hydrolysis I

Thiophosgene

Click to download full resolution via product page

Caption: Degradation pathway of Folpet.

Mancozeb Degradation

Mancozeb is a polymeric complex of manganese and zinc with the ethylene bis-
dithiocarbamate (EBDC) ligand. Its degradation is more complex and leads to the formation of
ethylenethiourea (ETU), a metabolite of toxicological concern due to its potential
carcinogenicity and effects on the thyroid.[6] Other metabolites include ethylene bis-
isothiocyanate sulfide (EBIS) and ethyleneurea (EU).[3]
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Caption: Degradation pathway of Mancozeb.
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Experimental Protocols

The data presented in this guide are primarily derived from studies conducted following
standardized international guidelines, most notably those developed by the Organisation for
Economic Co-operation and Development (OECD). These protocols ensure that the data are
reliable and comparable across different studies and chemicals.

Soil Half-Life Determination (Based on OECD Guideline
307)

The determination of the rate of aerobic and anaerobic transformation of chemicals in soil is a
key component of environmental risk assessment.
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Caption: Experimental workflow for soil half-life determination.
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Aquatic Toxicity Testing (Based on OECD Guideline 203
- Fish, Acute Toxicity Test)

Acute toxicity tests on fish are conducted to determine the concentration of a substance that is
lethal to 50% of the test organisms (LC50) over a short period, typically 96 hours.
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Test Setup
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Caption: Workflow for an acute fish toxicity test.
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Conclusion

Both Folpet and Mancozeb are non-persistent fungicides that can pose a high risk to aquatic
ecosystems. Folpet's degradation pathway is relatively straightforward, leading to phthalimide
and its derivatives. Mancozeb's degradation is more complex and results in the formation of
ETU, a metabolite of significant toxicological concern. The choice between these fungicides
from an environmental impact perspective requires careful consideration of the specific use
scenario, potential for runoff into aquatic environments, and the relative risks associated with
their respective degradation products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Environmental Impact Assessment of
the Fungicides Folpet and Mancozeb]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b141853#comparing-the-environmental-impact-of-
folpet-and-mancozeb]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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